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Compound of Interest

Compound Name: 1-Bromo-2-methyloctane
CAS No.: 127839-46-7
Cat. No.: B150990
Get Quote
. J

GC-MS Analysis and Fragmentation Patterns of 1-Bromo-2-methyloctane: A Comparative
Technical Guide

Executive Summary

This guide provides a technical analysis of 1-Bromo-2-methyloctane, a branched primary
alkyl halide often encountered as a byproduct in the synthesis of linear alkyl bromides or as a
specific alkylating agent in pharmaceutical development.

The core challenge in analyzing this compound lies in distinguishing it from its linear isomer, 1-
bromononane, and other positional isomers. While both compounds share the molecular
formula

and similar boiling points, they exhibit distinct mass spectral fragmentation signatures and
retention behaviors. This guide details the specific fragmentation pathways—driven by the 2-
methyl branch—and provides a validated protocol for their chromatographic separation.

Compound Profile & Physicochemical Properties
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Property Data Notes
IUPAC Name 1-Bromo-2-methyloctane
CAS Number 127839-46-7

Molecular Formula

Molecular Weight 206.16 g/mol Isotopic pattern 206/208 (1:1)

Primary alkyl halide with
Structure
-branching

. . Slightly lower than 1-
Boiling Point ~205-210 °C
bromononane

Experimental Protocol: GC-MS Methodology

To achieve baseline resolution between 1-bromo-2-methyloctane and its isomers, a non-polar
capillary column with a specific temperature gradient is required.

Instrument: Agilent 7890B GC / 5977B MSD (or equivalent).

Chromatographic Conditions

e Column: DB-5ms or HP-5ms (30 m x 0.25 mm x 0.25 pym).

o Rationale: The 5% phenyl phase provides separation based on boiling point and subtle
shape selectivity, sufficient to resolve the branched isomer (elutes earlier) from the linear
isomer.

e Carrier Gas: Helium at 1.0 mL/min (Constant Flow).
e Inlet: Split/Splitless at 250°C.

o Split Ratio: 50:1 (for neat samples) or Splitless (for trace impurity analysis).
e Temperature Program:

o Hold at 60°C for 2 min.
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o Ramp 10°C/min to 200°C.
o Ramp 25°C/min to 280°C and hold for 3 min.

o Elution Window: The target compound typically elutes between 10-12 minutes under
these conditions.

Mass Spectrometer Settings
e Source Temperature: 230°C.

« lonization: Electron Impact (El) at 70 eV.[1]

e Scan Range: m/z 35 — 300.

o Note: Ensure low mass range includes m/z 41/43 for alkyl characterization and m/z 79/81
for bromine confirmation.

Fragmentation Analysis & Mechanism

The mass spectrum of 1-bromo-2-methyloctane is dominated by the instability of the C-Br
bond and the influence of the methyl branch at the C2 position.

The Molecular lon Cluster ()
o Observation: Weak intensity peaks at m/z 206 and 208.
o Pattern: A characteristic 1:1 doublet ratio confirms the presence of one Bromine atom (

and

)-[21[3]

 Stability: The molecular ion is less stable than in linear 1-bromononane due to the tertiary
carbon at position 2, promoting faster fragmentation.

Primary Fragmentation Pathways

Pathway A: Loss of Bromine (Heterolytic/Homolytic Cleavage)
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e Mechanism: Direct scission of the C-Br bond.

e Fragment lon:m/z 127 (
).

 Significance: This is often a high-intensity peak. The resulting primary carbocation (
) rapidly rearranges to a more stable secondary or tertiary carbocation.

Pathway B:

-Cleavage at Branch Point (Diagnostic)
e Mechanism: Cleavage of the C1-C2 bond. The molecule loses the bromomethyl group (
, mass ~93/95).

e Fragment lon:m/z 113 (

).

« Differentiation: This pathway is highly specific to the 2-methyl structure. The linear isomer (1-
bromononane) cannot form an m/z 113 ion via a simple single-bond cleavage; it would
require complex rearrangement. Therefore, a significant peak at m/z 113 is a diagnostic
marker for the 2-methyl isomer.

Pathway C: Hydrogen Bromide Elimination
e Mechanism: 1,2-elimination of HBr.
e Fragment lon:m/z 126 (

).

e Result: Formation of the alkene (2-methyloct-1-ene).

Visualization of Fragmentation Pathways
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Caption: Fragmentation pathways of 1-bromo-2-methyloctane. The green node (m/z 113)
represents the diagnostic fragment distinguishing it from linear isomers.

Comparative Analysis: Branched vs. Linear Isomer

This section contrasts 1-bromo-2-methyloctane with its most common isomer, 1-
bromononane.

Retention Index (RI) & Elution Order

On non-polar phases (DB-5/HP-5), branching reduces the boiling point and van der Waals
interactions with the stationary phase.

Compound Estimated RI (DB-5) Elution Order
1-Bromo-2-methyloctane 1200 - 1215 Elutes First
1-Bromononane 1235 - 1245 Elutes Second

Note: The branched isomer typically elutes 0.5 — 1.0 minutes earlier than the linear isomer
under standard ramp rates.

Mass Spectral Fingerprint Comparison

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b150990/docs?utm_src=pdf-body-img#gc-ms-analysis-and-fragmentation-patterns-of-1-bromo-2-methyloctane
https://www.benchchem.com/product/b150990/docs?utm_src=pdf-body#gc-ms-analysis-and-fragmentation-patterns-of-1-bromo-2-methyloctane
https://www.benchchem.com/product/b150990/docs?utm_src=pdf-body#gc-ms-analysis-and-fragmentation-patterns-of-1-bromo-2-methyloctane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

1-Bromo-2-methyloctane

Feature 1-Bromononane (Linear)
(Branched)
Molecular lon (
Weak doublet (206/208) Weak doublet (206/208)
)
Base Peak m/z 57 or 43 (Alkyl) m/z 43 or 57 (Alkyl)
Diagnostic lon m/z 113 (Strong) m/z 135 (Weak/Absent)
[M-Br] m/z 127 (Moderate) m/z 127 (Strong)
Loss of m/z 163/165 (Weak) m/z 163/165 (Distinct series)

Identification Workflow Diagram
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Caption: Decision tree for distinguishing 1-bromo-2-methyloctane from 1-bromononane using
GC-MS data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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